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Compound of Interest

Compound Name:
2-((3-Chlorobenzyl)oxy)-3-

methylbenzaldehyde

Cat. No.: B13002975

Get Quote

Part 1: Executive Summary & Chemical Identity
2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde is a specialized organic intermediate

primarily utilized in medicinal chemistry for the synthesis of heterocyclic bioactive molecules.

Structurally, it belongs to the class of O-alkylated salicylaldehydes, serving as a critical

electrophilic scaffold for Schiff base formation, reductive aminations, and heterocycle ring

closures (e.g., benzofurans, isoquinolines).

While frequently employed in structure-activity relationship (SAR) studies—particularly for

hemoglobin modulators (antisickling agents) and 5-HT6 receptor antagonists—it is often

synthesized de novo in research settings. Consequently, while its regioisomers (e.g., the 5-

methyl analog, CAS 1272273-81-0) are widely indexed, the 3-methyl isomer is typically

identified by its chemical structure rather than a ubiquitous commercial CAS number.
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Property Value (Experimental/Predicted)

IUPAC Name
2-[(3-Chlorophenyl)methoxy]-3-

methylbenzaldehyde

Molecular Formula C₁₅H₁₃ClO₂

Molecular Weight 260.72 g/mol

Physical State White to off-white crystalline solid

Melting Point 68–72 °C (Predicted based on analogs)

Solubility
Soluble in DCM, EtOAc, DMF, DMSO; Insoluble

in water

LogP ~4.1 (Predicted)

H-Bond Acceptors 2

H-Bond Donors 0

Part 2: Synthetic Methodology (Self-Validating
Protocol)
The synthesis of 2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde relies on a regioselective

Williamson Ether Synthesis. The presence of the methyl group at the 3-position provides steric

shielding, requiring optimized thermal conditions to ensure complete conversion without

promoting Cannizzaro disproportionation of the aldehyde.

Reaction Pathway
The core transformation involves the nucleophilic attack of the phenoxide anion of 2-hydroxy-3-

methylbenzaldehyde (Reactant A) onto the benzylic carbon of 3-chlorobenzyl chloride

(Reactant B).

Reactants
(2-Hydroxy-3-methylbenzaldehyde + 

3-Chlorobenzyl chloride)

Activation
(K2CO3 / DMF / 60°C)

 Deprotonation Transition State
(Phenoxide Attack)

 SN2 Substitution Workup
(H2O Quench / EtOAc Ext.)

 Completion Product
2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde

 Crystallization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13002975/docs?utm_src=pdf-body#technical-monograph-2-3-chlorobenzyl-oxy-3-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13002975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Step-wise synthetic workflow for the target ether.

Detailed Protocol
Reagents:

2-Hydroxy-3-methylbenzaldehyde (1.0 eq) [CAS: 15174-69-3]

3-Chlorobenzyl chloride (1.1 eq) [CAS: 620-20-2]

Potassium Carbonate (

), anhydrous (2.0 eq)

Potassium Iodide (

), catalytic (0.1 eq) – Critical for accelerating the reaction via Finkelstein exchange.

Solvent: N,N-Dimethylformamide (DMF) or Acetone (anhydrous).

Procedure:

Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxy-3-

methylbenzaldehyde in DMF (5 mL/mmol). Add

and stir at room temperature for 15 minutes to generate the phenoxide anion. The solution
will turn bright yellow.

Addition: Add 3-chlorobenzyl chloride dropwise. Add catalytic

.

Reflux: Heat the mixture to 60–70°C. Monitor via TLC (Hexane/EtOAc 4:1).

Checkpoint: The starting phenol (

) should disappear, and the less polar product (

) should appear.
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Quench: Once starting material is <1% (approx. 3-6 hours), cool to room temperature. Pour

the mixture into ice-cold water (10x volume). The product may precipitate as a solid.

Isolation:

If solid: Filter, wash with water, and recrystallize from Ethanol/Hexane.

If oil: Extract with Ethyl Acetate (3x).[1] Wash organics with 1M NaOH (to remove

unreacted phenol) followed by Brine. Dry over

and concentrate.

Part 3: Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signatures must be

confirmed.

1H NMR Spectroscopy (400 MHz, CDCl3)
The structure is confirmed by the presence of the aldehyde proton, the benzylic methylene, and

the specific aromatic pattern.

Chemical Shift (δ) Multiplicity Integration Assignment

10.25 Singlet (s) 1H CHO (Aldehyde)

7.75 – 7.10 Multiplet (m) 7H

Aromatic protons

(Benzaldehyde +

Chlorophenyl)

5.15 Singlet (s) 2H
O-CH₂-Ar (Benzylic

ether)

2.35 Singlet (s) 3H Ar-CH₃ (Methyl group)

Interpretation Logic:

The absence of a broad singlet at >10.5 ppm (characteristic of the phenolic -OH starting

material) confirms alkylation.
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The shift of the benzylic protons to ~5.15 ppm confirms the formation of the ether linkage.

Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Expected Mass:

(Cl-35 isotope) and

(Cl-37 isotope).

Isotope Pattern: A characteristic 3:1 ratio for the M and M+2 peaks confirms the presence of

a single chlorine atom.

Part 4: Applications in Drug Discovery
This compound serves as a versatile "Right-Hand Side" (RHS) building block.

Reductive Amination: The aldehyde group reacts with primary amines (e.g., piperazines,

aminopyridines) to form benzylic amines, a scaffold seen in 5-HT6 antagonists and antivirals

[1].

Hemoglobin Modulation: Substituted benzaldehydes form transient Schiff bases with the N-

terminal valine of hemoglobin alpha-chains, increasing oxygen affinity. This mechanism is

central to drugs treating Sickle Cell Disease (e.g., Voxelotor analogs) [2].

Heterocycle Formation: Reaction with nitromethane (Henry reaction) followed by reduction

yields phenethylamines, precursors to isoquinolines.

2-((3-Chlorobenzyl)oxy)-
3-methylbenzaldehyde

Reductive Amination
(Target: 5-HT6 Antagonists)

Schiff Base Formation
(Target: HbS Modulators)

Wittig Reaction
(Target: Styrenyl derivatives)
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Figure 2: Divergent synthetic utility of the aldehyde core.

Part 5: References
Zhou, Y., et al. (2006). Substituted arylamine compounds and their use as 5-HT6 modulators.
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benzaldehyde pharmacophore in sickle cell disease).
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Reference).Link (Provides physicochemical baseline for the 4-chloro isomer).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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